Cas no 823217-72-7 (1H-Pyrrolo[2,3-b]pyridine-1,2-dicarboxylic acid, 5-methyl-, 1-(1,1-dimethylethyl) 2-ethyl ester, 7-oxide)

• Product name: 1H-Pyrrolo[2,3-b]pyridine-1,2-dicarboxylic acid, 5-methyl-, 1-(1,1-dimethylethyl) 2-ethyl ester, 7-oxide
• CAS No: 823217-72-7
• MF: C₁₆H₂₀N₂O₅
• MW: 320.3404
• CID: 835275
• PubChem ID: 69359608

1H-Pyrrolo[2,3-b]pyridine-1,2-dicarboxylic acid, 5-methyl-, 1-(1,1-dimethylethyl) 2-ethyl ester, 7-oxide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-1,2-dicarboxylic acid, 5-methyl-, 1-(1,1-dimethylethyl) 2-ethyl ester, 7-oxide
• 2-Ethyl 1-(2-methyl-2-propanyl) 5-methyl-1H-pyrrolo[2,3-b]pyridin e-1,2-dicarboxylate 7-oxide
• 823217-72-7
• SCHEMBL5222407
• 1H-Pyrrolo[2,3-b]pyridine-1,2-dicarboxylic acid,5-methyl-,1-(1,1-dimethylethyl)2-ethyl ester,7-oxide

• Inchi： InChI=1S/C16H20N2O5/c1-6-22-14(19)12-8-11-7-10(2)9-17(21)13(11)18(12)15(20)23-16(3,4)5/h7-9H,6H2,1-5H3
• InChI Key： GXJPUQCXMKIKFC-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC2=C([N+](=CC(=C2)C)[O-])N1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 320.13722174g/mol
• Monoisotopic Mass: 320.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83Ų